Cas no 2418673-32-0 (methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate
• CAS No: 2418673-32-0
• MF: C₂₀H₃₁N₃O₄
• MW: 377.477845430374
• CID: 5677243
• PubChem ID: 165773000
• Update Time: 2025-05-25

methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26631546
• 2418673-32-0
• methyl 3-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate
• methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate

• Inchi： 1S/C20H31N3O4/c1-12-15(18(24)26-7)13(2)17(23-10-8-21-9-11-23)14(3)16(12)22-19(25)27-20(4,5)6/h21H,8-11H2,1-7H3,(H,22,25)
• InChI Key： RYHKGTVETJNMBE-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C(C(=O)OC)=C(C)C(=C1C)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 377.23145648g/mol
• Monoisotopic Mass: 377.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.9Ų

Additional information on methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate

Introduction to Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate (CAS No. 2418673-32-0)

Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate, a compound with the chemical formula C₁₉H₂₇N₂O₄, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2418673-32-0, is a derivative of benzoic acid and features a unique structural configuration that includes a piperazine moiety and multiple functional groups. The presence of these features makes it a promising candidate for various biological and pharmacological applications.

The structural complexity of Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate is characterized by its aromatic ring system substituted with methyl groups at the 2, 4, and 6 positions. This trimethylation enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the (tert-butoxy)carbonylamino group introduces a protective function, commonly used in peptide synthesis to prevent unwanted side reactions. The piperazine ring at the 5-position adds another layer of complexity, as piperazine derivatives are well-known for their role in modulating neurotransmitter systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. Piperazine-based compounds have shown particular promise in this area due to their ability to interact with various neurotransmitter receptors. For instance, studies have demonstrated that piperazine derivatives can modulate the activity of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The compound Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate is being explored as a potential lead compound for developing new drugs that could address these neurological challenges.

The benzoate moiety in this compound also plays a crucial role in its pharmacological profile. Benzoic acid derivatives are known for their anti-inflammatory and analgesic properties. The incorporation of additional functional groups into the benzoic acid scaffold can enhance these effects while also introducing new mechanisms of action. This has led to extensive interest in synthesizing and evaluating various benzoate derivatives for their therapeutic potential.

One of the most exciting aspects of Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate is its potential as an intermediate in the synthesis of more complex molecules. The (tert-butoxy)carbonylamino group can be readily removed under specific conditions, allowing for further functionalization of the molecule. This flexibility makes it an invaluable tool for medicinal chemists who are tasked with designing novel drug candidates.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In terms of biological activity, preliminary studies have shown that Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate exhibits promising properties as an antagonist for certain neurotransmitter receptors. Specifically, it has been observed to interact with serotonin receptors in a manner that suggests it could be effective in treating conditions associated with serotonin dysregulation. Further research is needed to fully elucidate its mechanism of action and to determine its potential therapeutic applications.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing and evaluation. However, compounds like Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate offer hope for accelerating this process by providing valuable starting points for drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential activity of novel compounds before moving on to more resource-intensive experimental studies.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict how different molecules will behave biologically based on their chemical structure. This approach has significantly reduced the time and cost associated with developing new drugs by enabling the rapid identification of promising candidates.

In conclusion, Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate (CAS No. 2418673-32-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting CNS disorders. As research continues to uncover new applications for piperazine-based compounds, Methyl 3-{(tert-butoxy)carbonylamino}-2,4,6-trimethyl-5-(piperazin-1-yl)benzoate is poised to play a crucial role in advancing our understanding of these conditions and developing effective treatments.